Cas no 377084-66-7 (3-(4-Chlorophenyl)propan-1-amine hydrochloride)

• Product Name: 3-(4-Chlorophenyl)propan-1-amine hydrochloride
• CAS No: 377084-66-7
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 2857700
• PubChem ID: 22248811
• Update Time: 2025-05-19

3-(4-Chlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)propan-1-amine hydrochloride
• 3-(4-chlorophenyl)propan-1-amine;hydrochloride
• 3-(4-Chlorophenyl)-1-propanamine hydrochloride
• 3-(4-Chlorophenyl)-1-propylamine hydrochloride
• CQA08466
• 3-(4-CHLORO-PHENYL)-PROPYLAMINE HCL
• F20044
• 377084-66-7
• IBNPOJOHLSRYPK-UHFFFAOYSA-N
• Z992716848
• SCHEMBL3236109
• EN300-61582
• 3-(4-Chlorophenyl)propan-1-amine hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c10-9-5-3-8(4-6-9)2-1-7-11;/h3-6H,1-2,7,11H2;1H
• InChI Key： IBNPOJOHLSRYPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCN.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-Chlorophenyl)propan-1-amine hydrochloride

3-(4-Chlorophenyl)propan-1-amine Hydrochloride (CAS 377084-66-7): A Versatile Chemical Intermediate for Pharmaceutical and Research Applications

3-(4-Chlorophenyl)propan-1-amine hydrochloride (CAS 377084-66-7) is an important organic compound with significant applications in pharmaceutical research and chemical synthesis. This chlorophenyl derivative has gained attention in recent years due to its structural features that make it valuable for developing various bioactive molecules. The compound's molecular formula is C9H13Cl2N, with a molecular weight of 206.11 g/mol.

The growing interest in amine-containing compounds in drug discovery has positioned 3-(4-Chlorophenyl)propan-1-amine HCl as a valuable building block. Researchers frequently search for information about its synthesis methods, solubility properties, and storage conditions, reflecting the compound's importance in laboratory settings. Its hydrochloride salt form enhances stability and makes it more convenient for handling compared to the free base version.

In pharmaceutical applications, this compound serves as a key intermediate for developing potential therapeutic agents. The 4-chlorophenyl moiety contributes to the molecule's lipophilicity, which can influence drug absorption and distribution properties. Recent studies have explored derivatives of 3-(4-Chlorophenyl)propan-1-amine for various biological activities, making it a compound of interest in medicinal chemistry research.

The physical properties of 3-(4-Chlorophenyl)propan-1-amine hydrochloride include its white to off-white crystalline appearance and good solubility in polar solvents like water and methanol. These characteristics make it suitable for various chemical reactions and formulation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify the purity and identity of this compound.

From a safety perspective, proper handling procedures should be followed when working with 3-(4-Chlorophenyl)propan-1-amine HCl, including the use of personal protective equipment and adequate ventilation. The compound's material safety data sheet provides essential information about its handling, storage, and disposal, which are frequently searched topics by laboratory professionals.

The market for specialty chemical intermediates like 3-(4-Chlorophenyl)propan-1-amine hydrochloride has been growing steadily, driven by increasing demand from the pharmaceutical and research sectors. Suppliers often highlight parameters such as purity grade (typically ≥98%), packaging options, and batch consistency as key quality indicators for this product.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for compounds like 3-(4-Chlorophenyl)propan-1-amine hydrochloride. Researchers are exploring catalytic methods and alternative solvents to reduce environmental impact while maintaining high yields and purity. These developments align with current trends in sustainable chemical production.

Quality control of 3-(4-Chlorophenyl)propan-1-amine HCl involves rigorous testing for impurities, residual solvents, and correct salt stoichiometry. Analytical methods development for this compound is an active area of research, with many scientists searching for optimized chromatographic conditions and spectroscopic characterization protocols.

The stability profile of 3-(4-Chlorophenyl)propan-1-amine hydrochloride under various conditions (temperature, humidity, light exposure) is another important consideration for both manufacturers and end-users. Proper storage recommendations (typically 2-8°C in airtight containers) help maintain the compound's integrity over extended periods.

In conclusion, 3-(4-Chlorophenyl)propan-1-amine hydrochloride (CAS 377084-66-7) represents an important chemical tool with diverse applications in pharmaceutical research and development. Its unique structural features continue to make it valuable for creating novel compounds with potential therapeutic benefits, ensuring its ongoing relevance in scientific research and industrial applications.